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Compound of Interest

Compound Name: D-Xylono-1,4-lactone

Cat. No.: B119724 Get Quote

D-Xylono-1,4-lactone Technical Support Center
Welcome to the technical support center for D-Xylono-1,4-lactone. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on the

solubility, handling, and use of D-Xylono-1,4-lactone in experimental settings. Below you will

find troubleshooting guides and frequently asked questions to address common challenges

encountered during your research.

Frequently Asked Questions (FAQs)
Q1: What is D-Xylono-1,4-lactone and what are its common applications in research?

D-Xylono-1,4-lactone is a naturally occurring sugar lactone, a cyclic ester of D-xylonic acid. In

research, it is primarily used as a key intermediate in the pentose metabolic pathways,

specifically the Weimberg and Dahms pathways.[1][2] It serves as a substrate for enzymes like

xylonolactonase and is involved in the biosynthesis of various compounds. Its study is relevant

in fields such as metabolic engineering, biofuel production, and as a building block in the

synthesis of other organic molecules.

Q2: What are the general solubility properties of D-Xylono-1,4-lactone?

D-Xylono-1,4-lactone is a white to off-white solid that is highly soluble in water.[3][4] It also

exhibits slight solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol.
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[5][6][7] Due to its polar nature, stemming from the presence of multiple hydroxyl groups, it is

more readily dissolved in polar solvents.[8]

Q3: How stable is D-Xylono-1,4-lactone in aqueous solutions?

D-Xylono-1,4-lactone can undergo hydrolysis in aqueous solutions to form D-xylonic acid.

This process can occur spontaneously, and the rate is influenced by pH and temperature.[1]

The hydrolysis can be accelerated by the presence of enzymes called xylonolactonases.[1][2] It

is also known to isomerize to D-xylono-1,5-lactone in the presence of divalent metal ions.[2] To

minimize hydrolysis, it is recommended to prepare fresh solutions or store stock solutions at

low temperatures (-20°C or -80°C) and use them within a short period.[9]

Q4: What are the recommended storage conditions for D-Xylono-1,4-lactone powder and its

solutions?

Solid Form: D-Xylono-1,4-lactone is hygroscopic and should be stored in a tightly sealed

container in a dry and cool place (2-8°C).[10]

Solutions: For short-term storage, solutions can be kept at 2-8°C. For long-term storage, it is

advisable to store aliquots of stock solutions at -20°C or -80°C to minimize degradation.[9]

One supplier suggests that solutions stored at -80°C should be used within 6 months, and

those at -20°C within 1 month.[9]

Troubleshooting Guide
Issue 1: Difficulty in Dissolving D-Xylono-1,4-lactone
If you are experiencing issues with dissolving D-Xylono-1,4-lactone, consider the following

steps:

Increase Mixing: Ensure vigorous mixing by vortexing or stirring.

Gentle Heating: Gently warm the solution to 37°C in a water bath to aid dissolution.[9]

Sonication: Use an ultrasonic bath to break up any clumps and enhance solubilization.[9]
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Issue 2: Precipitation of D-Xylono-1,4-lactone in
Buffered Solutions (e.g., PBS)
Precipitation upon addition to a buffered solution can be due to changes in pH or interactions

with buffer components.

pH Adjustment: Ensure the pH of the final solution is compatible with the stability of D-
Xylono-1,4-lactone. Hydrolysis to D-xylonic acid is pH-dependent.

Order of Addition: Try dissolving the compound in a small amount of the primary solvent

(e.g., water or DMSO) before adding it to the buffered solution.

Lower Concentration: The concentration of the compound in the buffered solution may be

exceeding its solubility limit under those specific conditions. Try preparing a more dilute

solution.

Data Presentation
Table 1: Solubility of D-Xylono-1,4-lactone in Common Solvents

Solvent Solubility Temperature Notes

Water Very Soluble[3][4] Room Temperature

Quantitative data not

readily available, but

high solubility is

consistently reported.

DMSO
Slightly Soluble[5][6]

[7]
Room Temperature

A stock solution of at

least 10 mM can be

prepared.[9]

Methanol
Slightly Soluble[5][6]

[7]
Room Temperature

Ethanol Slightly Soluble Room Temperature

Table 2: Stock Solution Preparation Guide
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This table provides volumes to prepare stock solutions of D-Xylono-1,4-lactone (MW: 148.11

g/mol ).

Desired
Concentration

Volume of Solvent
for 1 mg

Volume of Solvent
for 5 mg

Volume of Solvent
for 10 mg

1 mM 6.75 mL 33.76 mL 67.52 mL

5 mM 1.35 mL 6.75 mL 13.50 mL

10 mM 0.68 mL 3.38 mL 6.75 mL

Data adapted from a supplier's information.[9]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
D-Xylono-1,4-lactone

Weighing: Accurately weigh the desired amount of D-Xylono-1,4-lactone powder in a sterile

conical tube.

Solvent Addition: Add the calculated volume of sterile, purified water to achieve the desired

concentration.

Dissolution: Vortex the solution until the powder is completely dissolved. If necessary, use a

water bath at 37°C or sonication to aid dissolution.[9]

Sterilization (Optional): If required for your application (e.g., cell culture), filter-sterilize the

solution through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into sterile microcentrifuge tubes and store at -20°C or

-80°C for long-term use.[9]

Protocol 2: Preparation of D-Xylono-1,4-lactone in Cell
Culture Media
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Prepare a Concentrated Stock: First, prepare a concentrated stock solution of D-Xylono-1,4-
lactone in a suitable solvent (e.g., sterile water or DMSO) as described in Protocol 1.

Dilution: Aseptically dilute the concentrated stock solution directly into the pre-warmed cell

culture medium to the final desired working concentration.

Mixing: Gently mix the medium by pipetting up and down or swirling the flask/plate.

Incubation: Proceed with your cell-based assay as planned.

Visualizations
Diagram 1: D-Xylono-1,4-lactone Dissolution Workflow
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Caption: Workflow for dissolving D-Xylono-1,4-lactone.

Diagram 2: Hydrolysis of D-Xylono-1,4-lactone
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Caption: Hydrolysis and isomerization of D-Xylono-1,4-lactone.

Diagram 3: Weimberg Pathway
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Caption: The Weimberg pathway for D-xylose metabolism.

Diagram 4: Dahms Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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